molecular formula C15H13BrFN B8661089 2-Benzyl-4-bromo-7-fluoroisoindoline CAS No. 923591-29-1

2-Benzyl-4-bromo-7-fluoroisoindoline

Cat. No. B8661089
CAS RN: 923591-29-1
M. Wt: 306.17 g/mol
InChI Key: JXVKICYSCATONC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Benzyl-4-bromo-7-fluoroisoindoline is a useful research compound. Its molecular formula is C15H13BrFN and its molecular weight is 306.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Benzyl-4-bromo-7-fluoroisoindoline suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Benzyl-4-bromo-7-fluoroisoindoline including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

923591-29-1

Product Name

2-Benzyl-4-bromo-7-fluoroisoindoline

Molecular Formula

C15H13BrFN

Molecular Weight

306.17 g/mol

IUPAC Name

2-benzyl-4-bromo-7-fluoro-1,3-dihydroisoindole

InChI

InChI=1S/C15H13BrFN/c16-14-6-7-15(17)13-10-18(9-12(13)14)8-11-4-2-1-3-5-11/h1-7H,8-10H2

InChI Key

JXVKICYSCATONC-UHFFFAOYSA-N

Canonical SMILES

C1C2=C(C=CC(=C2CN1CC3=CC=CC=C3)Br)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of 1-bromo-2,3-bis(bromomethyl)-4-fluorobenzene (7.59 g, 21.0 mmol) and potassium hydrogen carbonate (5.26 g, 52.6 mmol) in 800 mL CH3CN was added benzylamine (2.25 g, 21.0 mmol). The resulting suspension was refluxed for 8 h then stirred at 25° C. for 18 h. The mixture was filtered, and the residue was purified by column chromatography on silica gel (gradient elution, 10 to 60% DCM in hexanes) and concentrated to give 2-benzyl-4-bromo-7-fluoroisoindoline (3.00 g, 46% yield) as colorless oil. LRMS (ESI) m/z 306.3 [(M+H)+; calcd for C15H14NBrF: 306.2].
Quantity
7.59 g
Type
reactant
Reaction Step One
Quantity
5.26 g
Type
reactant
Reaction Step One
Name
Quantity
800 mL
Type
solvent
Reaction Step One
Quantity
2.25 g
Type
reactant
Reaction Step Two

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